4-(cycloheptylamino)-N-methylpyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, which make it an ideal candidate for use in scientific research.
Mechanism of Action
The mechanism of action of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide have been studied extensively. This compound has been shown to have potent anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to have antimicrobial activity against various pathogens.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide in lab experiments include its potent activity against various diseases, its unique properties, and its relatively easy synthesis. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in aqueous solutions, and its high cost.
Future Directions
There are several future directions for research on 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide. These include investigating its potential as a therapeutic agent for various diseases, exploring its mechanism of action, improving its solubility and bioavailability, and developing novel derivatives with improved activity and selectivity. Additionally, further studies are needed to evaluate the safety and toxicity of this compound before it can be used in clinical settings.
In conclusion, 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide is a chemical compound with unique properties that make it an ideal candidate for use in scientific research. This compound has shown promising results in various studies, and further research is needed to fully understand its potential applications in various fields.
Synthesis Methods
The synthesis of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide involves the reaction of N-methyl-2-chloropyridine-4-carboxamide with cycloheptylamine in the presence of a suitable base. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
The unique properties of 4-(cycloheptylamino)-N-methylpyridine-2-carboxamide make it an ideal candidate for use in scientific research. This compound has been used in various studies to investigate its potential as a therapeutic agent for various diseases such as cancer, neurological disorders, and infectious diseases.
properties
IUPAC Name |
4-(cycloheptylamino)-N-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-15-14(18)13-10-12(8-9-16-13)17-11-6-4-2-3-5-7-11/h8-11H,2-7H2,1H3,(H,15,18)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRXXISUUKJMUPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NC=CC(=C1)NC2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(cycloheptylamino)-N-methylpyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.